Cas no 1142195-09-2 (2-(4-bromo-1,3-thiazol-2-yl)pyridine)

• Product Name: 2-(4-bromo-1,3-thiazol-2-yl)pyridine
• CAS No: 1142195-09-2
• MF: C₈H₅BrN₂S
• MW: 241.107699155807
• CID: 4572574
• PubChem ID: 45788661
• Update Time: 2025-10-15

2-(4-bromo-1,3-thiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(pyridin-2-yl)thiazole
• 2-(4-bromo-1,3-thiazol-2-yl)pyridine
• 4-Bromo-2-(2-pyridyl)thiazole

• Inchi： 1S/C8H5BrN2S/c9-7-5-12-8(11-7)6-3-1-2-4-10-6/h1-5H
• InChI Key： DYXMAMIOTZLKIL-UHFFFAOYSA-N
• SMILES： C1(C2=NC(Br)=CS2)=NC=CC=C1

Computed Properties

• Exact Mass: 239.936
• Monoisotopic Mass: 239.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2

Additional information on 2-(4-bromo-1,3-thiazol-2-yl)pyridine

Introduction to 2-(4-bromo-1,3-thiazol-2-yl)pyridine (CAS No. 1142195-09-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(4-bromo-1,3-thiazol-2-yl)pyridine, identified by the chemical abstracts service number 1142195-09-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and promising biological activities. This compound serves as a valuable scaffold for the development of novel pharmaceuticals, particularly in the quest to discover molecules with enhanced efficacy and reduced toxicity. The unique combination of a pyridine ring linked to a brominated thiazole moiety endows it with distinct electronic and steric properties, making it an attractive candidate for further structural optimization and functionalization.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, widely recognized for its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into drug-like molecules often confers desirable pharmacokinetic properties, such as improved solubility and metabolic stability. In contrast, the pyridine moiety is another cornerstone of modern drug design, contributing to binding affinity and selectivity through hydrogen bonding interactions with biological targets. The bromine substituent at the 4-position of the thiazole ring introduces additional reactivity, enabling various chemical transformations that can be exploited to generate structurally diverse derivatives.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates for drug development. The structural features of 2-(4-bromo-1,3-thiazol-2-yl)pyridine make it an excellent starting point for virtual screening campaigns aimed at identifying inhibitors or modulators of key biological pathways. For instance, studies have highlighted its potential as a scaffold for kinase inhibitors, given the ability of thiazole-pyridine hybrids to engage with ATP-binding pockets in enzyme active sites. Furthermore, the bromine atom provides a handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed to introduce aryl or amino acid-based functionalities.

In the realm of oncology research, 2-(4-bromo-1,3-thiazol-2-yl)pyridine has been explored as a precursor for compounds targeting aberrant signaling pathways in cancer cells. Preclinical studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many malignancies. The brominated thiazole-pyridine system allows for fine-tuning of electronic properties through substituent variation, thereby modulating binding affinity and selectivity against specific isoforms of kinases implicated in tumor growth and metastasis. Additionally, the compound’s ability to cross the blood-brain barrier has been investigated in models of neurodegenerative diseases, suggesting its potential utility in developing treatments for conditions such as Alzheimer’s disease or Parkinson’s disease.

The synthesis of 2-(4-bromo-1,3-thiazol-2-yl)pyridine itself presents an interesting challenge due to the need to construct both heterocyclic rings efficiently while maintaining regioselectivity during functionalization. Modern synthetic methodologies have enabled streamlined access to this core structure through multi-component reactions (MCRs) or transition-metal-catalyzed cyclizations. For example, recent reports describe palladium-catalyzed coupling between halogenated pyridines and thiazole precursors under mild conditions, offering high yields and scalability suitable for industrial applications. Such advances underscore the growing importance of efficient synthetic strategies in accelerating drug discovery pipelines.

Beyond its applications in small-molecule drug development, CAS No. 1142195-09-2 has found utility as an intermediate in materials science research. The conjugated system formed by the pyridine-thiazole moiety exhibits interesting electronic properties, making it a candidate for organic semiconductors or luminescent materials. Researchers have explored its incorporation into π-conjugated polymers or small-molecule emitters for optoelectronic devices, where tunable emission wavelengths can be achieved by modifying substituents on the core scaffold. This interdisciplinary approach highlights the broad applicability of heterocyclic compounds like 2-(4-bromo-1,3-thiazol-2-yl)pyridine across multiple scientific domains.

The growing body of literature on thiazole-pyridine hybrids underscores their significance as privileged scaffolds in medicinal chemistry. Computational modeling studies have revealed insights into how structural modifications influence binding modes and target interactions. For instance, molecular dynamics simulations have been used to analyze conformational flexibility and hydrogen bonding networks within protein-ligand complexes containing this motif. Such simulations not only guide rational drug design but also provide mechanistic understanding of how small changes in molecular architecture can impact biological activity.

Future directions in research involving CAS No 1142195-09-2 may include exploring its potential as a lead compound for antiviral or anti-inflammatory agents. The unique structural features present opportunities for designing molecules that disrupt viral replication cycles or modulate inflammatory cytokine release pathways. Additionally, green chemistry approaches are being increasingly adopted to develop sustainable synthetic routes for this compound family, minimizing waste generation and hazardous reagent usage while maintaining high yields.

In conclusion, 2-(4-bromo-1,3-thiazol-2-yl)pyridine (CAS No. 1142195-09-2) represents a structurally intriguing compound with broad applications across chemical biology and medicinal chemistry. Its combination of pharmacologically relevant moieties offers a rich platform for innovation, and ongoing research continues to uncover novel therapeutic possibilities. The integration of advanced computational techniques with traditional synthetic methodologies ensures that derivatives derived from this scaffold will remain at forefronts of drug discovery efforts.